Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride
Overview
Description
Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride, also known as choline chloride, is a quaternary ammonium salt that is commonly used as a dietary supplement for animals and humans. It is an essential nutrient that is required for the proper functioning of various organs in the body, including the brain, liver, and muscles. Choline chloride is synthesized by various methods, and its scientific research application has been widely studied due to its beneficial effects on health.
Mechanism of Action
Choline chloride acts as a precursor to acetylEthanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride, a neurotransmitter that is involved in various physiological processes, including memory, learning, and muscle control. It also plays a role in the metabolism of lipids and the regulation of gene expression. Choline chloride is involved in the synthesis of phosphatidylEthanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride, a major component of cell membranes, and sphingomyelin, a component of myelin sheaths.
Biochemical and Physiological Effects:
Choline chloride has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function, reduce the risk of liver disease, and improve muscle function. Choline chloride has also been shown to reduce inflammation, improve insulin sensitivity, and reduce the risk of cardiovascular disease. It has also been studied for its potential use in the prevention and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression.
Advantages and Limitations for Lab Experiments
Choline chloride has several advantages for lab experiments. It is readily available, inexpensive, and easy to use. It can be easily incorporated into various experimental protocols, and its effects can be easily measured. However, Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride also has some limitations for lab experiments. It can be difficult to control the dose and the timing of administration, and its effects can be influenced by other factors, such as diet and stress.
Future Directions
There are several future directions for the study of Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride. Further research is needed to fully understand its mechanisms of action and its effects on various physiological processes. Additionally, more studies are needed to determine the optimal dose and timing of administration for Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride. Further research is also needed to determine its potential use in the prevention and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression. Finally, more studies are needed to determine the safety and effectiveness of Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride in humans.
Scientific Research Applications
Choline chloride has been widely studied for its beneficial effects on health. It is an essential nutrient that is required for the proper functioning of various organs in the body, including the brain, liver, and muscles. Choline chloride has been shown to improve cognitive function, reduce the risk of liver disease, and improve muscle function. It has also been studied for its potential use in the prevention and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cardiovascular disease.
properties
IUPAC Name |
tris(2-hydroxyethyl)-methylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18NO3.ClH/c1-8(2-5-9,3-6-10)4-7-11;/h9-11H,2-7H2,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWIXEVVFAMAJBK-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](CCO)(CCO)CCO.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7052787 |
Source
|
| Record name | 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methylethanaminium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7052787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride | |
CAS RN |
7006-59-9 |
Source
|
| Record name | Tris(2-hydroxyethyl)methylammonium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7006-59-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ammonium, methyltris(2-hydroxyethyl)-, chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007006599 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methylethanaminium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7052787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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